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Compound of Interest

Compound Name: 2-Methyl-1H-indol-4-ol

CAS No.: 35320-67-3

Cat. No.: B113476

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals engaged in drug development, focusing on the core chemical and physical

properties of 2-Methyl-1H-indol-4-ol. The indole scaffold is a cornerstone in medicinal

chemistry, forming the structural basis for a multitude of natural products and synthetic

pharmaceuticals.[1][2][3] The strategic placement of methyl and hydroxyl groups on the indole

ring, as seen in 2-Methyl-1H-indol-4-ol, can significantly influence its biological activity and

pharmacokinetic profile.

Physicochemical and Structural Characteristics
The fundamental properties of a compound are critical for its application in research and

development. 2-Methyl-1H-indol-4-ol is a derivative of indole, a bicyclic aromatic heterocycle.

[4]

Molecular Identity and Weight
The molecular formula for 2-Methyl-1H-indol-4-ol is C₉H₉NO.[5] This composition gives it a

molar mass of 147.17 g/mol .[5][6]

Key Physicochemical Data
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A summary of the key physicochemical properties of 2-Methyl-1H-indol-4-ol is presented in

the table below. These parameters are essential for predicting its behavior in various

experimental and biological systems.

Property Value Source

Molecular Formula C₉H₉NO [5]

Molar Mass 147.17 g/mol [5][6]

Melting Point 122-124°C [5]

Boiling Point (Predicted) 339.2 ± 22.0 °C [5]

Density (Predicted) 1.262 ± 0.06 g/cm³ [5]

Spectroscopic Profile
While specific spectral data for 2-Methyl-1H-indol-4-ol is not readily available in the provided

search results, a predicted spectroscopic profile can be inferred based on its structure and data

from analogous indole derivatives.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on the benzene and pyrrole rings, a singlet for the methyl group, and signals for the

hydroxyl and amine protons.

¹³C NMR: The carbon NMR would display signals corresponding to the nine carbon atoms in

the molecule, with characteristic shifts for the aromatic carbons, the methyl carbon, and the

carbons bonded to the nitrogen and oxygen atoms.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak

corresponding to the molecular weight of the compound. Fragmentation patterns would likely

involve the loss of the methyl or hydroxyl groups.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by absorption bands

corresponding to the N-H and O-H stretching vibrations, as well as C-H and C=C bonds of

the aromatic system.
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Synthesis and Reactivity
The synthesis of substituted indoles can be achieved through various established methods. A

common approach is the Fischer indole synthesis. For 2-Methyl-1H-indol-4-ol, a plausible

synthetic route could involve the reaction of a suitably substituted phenylhydrazine with a

ketone.

Proposed Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis of a 2-methyl-

substituted indole, which could be adapted for 2-Methyl-1H-indol-4-ol.

Substituted Phenylhydrazine

Acid-Catalyzed Reaction
(Fischer Indole Synthesis)

Ketone (e.g., Acetone)

2-Methyl-1H-indol-4-ol

Click to download full resolution via product page

Caption: Generalized Fischer indole synthesis workflow.

Applications in Drug Discovery and Development
The indole nucleus is a privileged scaffold in medicinal chemistry due to its presence in

numerous biologically active compounds.[1][2][3] Indole derivatives have been successfully

developed into drugs for a wide range of therapeutic areas, including anti-inflammatory,

anticancer, and antiviral agents.[7] The "magic methyl" effect, where the addition of a methyl

group can significantly enhance the therapeutic properties of a drug, is a well-documented

phenomenon in drug discovery.[8]

Potential Biological Significance
Many indole derivatives exert their biological effects by interacting with specific cellular

signaling pathways. For instance, some indole-based compounds are known to be inhibitors of

kinases, which are key enzymes in cell signaling.
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The diagram below illustrates a simplified kinase signaling pathway, a common target for

indole-based drug candidates.
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Caption: Simplified kinase signaling pathway.
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Conclusion
2-Methyl-1H-indol-4-ol, with a molecular weight of 147.17 g/mol , represents a valuable

chemical entity for further investigation in the field of medicinal chemistry. Its physicochemical

properties, combined with the proven therapeutic potential of the indole scaffold, make it a

compelling candidate for the development of novel therapeutic agents. This guide provides a

foundational understanding of its key characteristics to support and inspire future research

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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